Cas no 1804314-28-0 (2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804314-28-0
• MF: C₈H₅F₆NO₂
• MW: 261.121223211288
• CID: 4829802
• Update Time: 2025-05-20

2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO2/c1-3-5(17-8(12,13)14)2-4(6(16)15-3)7(9,10)11/h2H,1H3,(H,15,16)
• InChI Key： UDYOJZLQFGWGFP-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C)=C(C=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804314-28-0)

The compound 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804314-28-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of trifluoromethyl and trifluoromethoxy moieties in this compound aligns with the growing trend of incorporating fluorine atoms into bioactive molecules to improve their pharmacokinetic properties. This makes CAS No. 1804314-28-0 a valuable candidate for developing novel therapeutics, particularly in oncology and CNS disorders, where fluorine-containing compounds have shown remarkable efficacy.

From a synthetic chemistry perspective, 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine serves as a versatile building block. Its hydroxy and methyl substituents offer multiple sites for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. Moreover, its stability under various reaction conditions makes it a preferred choice for industrial-scale synthesis.

The agrochemical sector also benefits from the properties of CAS No. 1804314-28-0. Fluorinated pyridines are known for their herbicidal and insecticidal activities, and this compound’s structural motifs suggest potential utility in designing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating its role in developing environmentally friendly pesticides that minimize resistance development in pests.

Environmental and safety profiles are critical considerations for any chemical compound. Preliminary studies indicate that 2-Hydroxy-6-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibits favorable biodegradability and low toxicity, aligning with regulatory requirements for industrial and pharmaceutical use. These attributes make it a promising candidate for green chemistry initiatives, which prioritize eco-friendly synthetic pathways.

In summary, CAS No. 1804314-28-0 represents a cutting-edge example of fluorinated pyridine chemistry. Its multifaceted applications in drug discovery, agrochemicals, and material science underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.